3-(2-BENZOTHIAZOLYL)-7-(DIETHYLAMINO)COUMARIN-4-CARBOXYLIC ACID
3-(2-BENZOTHIAZOLYL)-7-(DIETHYLAMINO)COUMARIN-4-CARBOXYLIC ACID
Brand Name:
Vulcanchem
CAS No.:
136997-14-3
VCID:
VC0141659
InChI:
InChI=1S/C21H18N2O4S/c1-3-23(4-2)12-9-10-13-15(11-12)27-21(26)18(17(13)20(24)25)19-22-14-7-5-6-8-16(14)28-19/h5-11H,3-4H2,1-2H3,(H,24,25)
SMILES:
CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C3=NC4=CC=CC=C4S3)C(=O)O
Molecular Formula:
C21H18N2O4S
Molecular Weight:
394.4 g/mol
3-(2-BENZOTHIAZOLYL)-7-(DIETHYLAMINO)COUMARIN-4-CARBOXYLIC ACID
CAS No.: 136997-14-3
Main Products
VCID: VC0141659
Molecular Formula: C21H18N2O4S
Molecular Weight: 394.4 g/mol
| CAS No. | 136997-14-3 |
|---|---|
| Product Name | 3-(2-BENZOTHIAZOLYL)-7-(DIETHYLAMINO)COUMARIN-4-CARBOXYLIC ACID |
| Molecular Formula | C21H18N2O4S |
| Molecular Weight | 394.4 g/mol |
| IUPAC Name | 3-(1,3-benzothiazol-2-yl)-7-(diethylamino)-2-oxochromene-4-carboxylic acid |
| Standard InChI | InChI=1S/C21H18N2O4S/c1-3-23(4-2)12-9-10-13-15(11-12)27-21(26)18(17(13)20(24)25)19-22-14-7-5-6-8-16(14)28-19/h5-11H,3-4H2,1-2H3,(H,24,25) |
| Standard InChIKey | QYVYACOYVMNCMJ-UHFFFAOYSA-N |
| SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C3=NC4=CC=CC=C4S3)C(=O)O |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C3=NC4=CC=CC=C4S3)C(=O)O |
| PubChem Compound | 3362329 |
| Last Modified | Nov 11 2021 |
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